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Compound of Interest

Compound Name: Antibacterial agent 210

Cat. No.: B586007

An in-depth analysis of the chemical structure, properties, and pharmacological profile of the
compound identified as 4-[(7-methoxy-3,5-dihydro-2H-1,4-benzothiazepin-4-yl)methyl]benzoic
acid, also known as ARM210 or S48168. This guide clarifies its primary mechanism of action
as a Ryanodine Receptor stabilizer, distinct from a conventional antibacterial agent.

Introduction

Initial inquiries for "Antibacterial agent 210" led to the identification of a specific chemical
entity, 4-[(7-methoxy-3,5-dihydro-2H-1,4-benzothiazepin-4-yl)methyl]benzoic acid. However, a
comprehensive review of the scientific literature reveals that this compound, commercially and
academically known by various designations including ARM210, S48168, and Surlorian, is not
primarily characterized as an antibacterial agent. Instead, its principal therapeutic potential lies
in its function as a stabilizer of the Ryanodine Receptor (RyR), a critical intracellular calcium
release channel. This technical guide provides a detailed overview of the chemical structure,
physicochemical properties, and the established pharmacological profile of ARM210.

Chemical Identity and Structure

The definitive chemical identity of ARM210 is established through its systematic IUPAC name
and various chemical identifiers.

o |[UPAC Name: 4-[(7-methoxy-3,5-dihydro-2H-1,4-benzothiazepin-4-yl)methyl]benzoic acid[1]
[2]
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e CAS Number: 1467605-57-7[1][3]

e Molecular Formula: C1sH1aNO3S[1]

e Synonyms: ARM210, S48168, Surlorian, Rycal dmd[1][4]

Chemical Structure:
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Starting Materials
(e.g., substituted aminothiophenol and a suitable carbonyl compound)

Cyclocondensation

:

Benzothiazepine core synthesis

:

N-Alkylation

:

Introduction of the methylbenzoic acid moiety

;

Purification and Characterization

ARM210
(4-[(7-methoxy-3,5-dihydro-2H-1,4-benzothiazepin-4-yl)methyl]benzoic acid)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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